2-[(2-chlorobenzyl)thio]-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C17H18ClNOS/c1-13-6-2-3-7-14(13)10-19-17(20)12-21-11-15-8-4-5-9-16(15)18/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: HPYUHMPRTIRBDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CSCC2=CC=CC=C2Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-(2-methylbenzyl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as CBMA and belongs to the class of thioacetamide derivatives. CBMA is synthesized using a multistep process that involves the reaction of 2-chlorobenzyl chloride with thioacetamide, followed by the reaction of the resulting intermediate product with 2-methylbenzylamine.

Mechanism of Action

The mechanism of action of CBMA is not fully understood. However, it is believed to exert its therapeutic effects by modulating various biochemical pathways in the body. CBMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. CBMA has also been found to have an effect on the GABAergic system, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
CBMA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CBMA has also been found to have an anticonvulsant effect in animal models of epilepsy. The compound has been shown to have a good safety profile and does not exhibit any significant toxicity at therapeutic doses.

Advantages and Limitations for Lab Experiments

CBMA has several advantages for lab experiments. It is relatively easy to synthesize and has a good stability profile. The compound is also readily available and can be obtained from commercial sources. However, CBMA has some limitations for lab experiments. It is a relatively new compound, and there is limited information available on its properties. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of CBMA.

Future Directions

There are several future directions for research on CBMA. One potential area of research is the development of CBMA-based drugs for the treatment of inflammatory and pain-related disorders. Another potential area of research is the investigation of CBMA's potential as an anticonvulsant agent. Further research is also needed to fully understand the mechanism of action of CBMA and its effects on various biochemical pathways in the body.

Scientific Research Applications

CBMA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. CBMA has also been shown to have potential applications in the treatment of cancer, neurological disorders, and infectious diseases. The compound has been tested in vitro and in vivo models, and the results have been promising.